3-Anilinoprop-2-enenitrile
Description
3-Anilinoprop-2-enenitrile is a nitrile-containing compound characterized by a prop-2-enenitrile backbone substituted with an anilino group at the third carbon. Its molecular formula is C₉H₈N₂, and it serves as a versatile precursor in organic synthesis. Research highlights its utility in synthesizing heterocyclic compounds such as indoles, triazoles, and pyrazolo[4,3-d]pyrimidines via cyclization or coupling reactions . The anilino group contributes electron-donating effects, enhancing reactivity in electrophilic substitution or nucleophilic addition reactions.
Properties
CAS No. |
4818-39-7 |
|---|---|
Molecular Formula |
C9H8N2 |
Molecular Weight |
144.17 g/mol |
IUPAC Name |
3-anilinoprop-2-enenitrile |
InChI |
InChI=1S/C9H8N2/c10-7-4-8-11-9-5-2-1-3-6-9/h1-6,8,11H |
InChI Key |
BIAWTEWJLFFLTI-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)NC=CC#N |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following table summarizes key structural and functional differences between 3-Anilinoprop-2-enenitrile and related nitriles:
Substituent Effects on Reactivity and Stability
- Electron-Donating vs. Electron-Withdrawing Groups: The anilino group in 3-Anilinoprop-2-enenitrile donates electrons via resonance, stabilizing intermediates in cyclization reactions (e.g., indole synthesis) . In contrast, the 3-nitrophenyl substituent in (E)-3-(3-nitrophenyl)prop-2-enenitrile withdraws electrons, increasing susceptibility to nucleophilic attack . Hydroxyethyl substitution in 3-(N-(2-hydroxyethyl)anilino)propiononitrile enhances hydrophilicity, making it more suitable for aqueous-phase reactions or drug delivery systems compared to the parent compound .
Steric and Electronic Considerations
- Steric Hindrance: Bulky substituents (e.g., isobutylphenyl in (E)-3-(3,4-dimethoxyanilino)-2-[4-(4-isobutylphenyl)thiazol-2-yl]prop-2-enenitrile) reduce reaction rates in sterically demanding pathways but improve binding specificity in biological targets .
- Electronic Modulation: Methoxy groups in (E)-3-(3,4-dimethoxyanilino)-2-[4-(4-isobutylphenyl)thiazol-2-yl]prop-2-enenitrile enhance π-stacking interactions, useful in material science applications .
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